Cas no 2154028-48-3 (3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid)

• Product Name: 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid
• CAS No: 2154028-48-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5926930
• PubChem ID: 138040381
• Update Time: 2025-06-11

3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2154028-48-3
• EN300-6477392
• 3,3-dimethyl-2-[(prop-2-en-1-yloxy)methyl]butanoic acid
• 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid

• Inchi： 1S/C10H18O3/c1-5-6-13-7-8(9(11)12)10(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,11,12)
• InChI Key： VDAGMTOXDCZDPT-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid

Introduction to 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic Acid (CAS No. 2154028-48-3)

3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid (CAS No. 2154028-48-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of novel therapeutic agents. The molecular structure of 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid consists of a branched alkyl chain with an ester group and a carboxylic acid moiety, which collectively contribute to its reactivity and potential applications.

The synthesis of 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to optimize the production process. These techniques not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring the compound's suitability for pharmaceutical applications.

In recent years, 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid has been explored for its potential role in drug discovery and development. Its structural features suggest that it may serve as a precursor for bioactive molecules targeting various physiological pathways. For instance, the presence of an ester group provides a site for further functionalization, enabling the attachment of pharmacophores that can modulate biological activity. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design novel compounds with improved pharmacokinetic properties.

One of the most promising areas of research involving 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid is its application in the synthesis of non-proteinogenic amino acids. These modified amino acids can be incorporated into peptidomimetics and protein therapeutics, offering enhanced stability and bioavailability. Recent studies have demonstrated its utility in generating cyclic peptides that exhibit potent inhibitory effects on enzyme targets associated with inflammatory diseases and cancer. The ability to fine-tune the structure of these peptides through strategic modifications of 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid opens up new avenues for therapeutic intervention.

The compound's potential in materials science is also noteworthy. Its unique chemical composition allows it to act as a building block for polymers with tailored properties. Researchers have investigated its incorporation into biodegradable polymers designed for drug delivery systems. These polymers can be engineered to release therapeutic agents in a controlled manner, improving treatment efficacy while reducing side effects. The ester functionality in 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid facilitates cross-linking reactions, enabling the formation of hydrogels with specific mechanical and chemical properties.

From an industrial perspective, 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid represents a significant advancement in fine chemical manufacturing. Its synthesis has been optimized for scalability without compromising purity standards required for pharmaceutical use. This balance between yield and quality makes it a cost-effective intermediate for large-scale production. Additionally, advancements in green chemistry principles have led to more sustainable synthetic routes that reduce waste and energy consumption.

The future prospects of 3,3-Dimethyl-2-(prop-2-enoxymethyl)butanoic acid are closely tied to ongoing innovations in synthetic biology and computational chemistry. Machine learning algorithms are being employed to predict optimal reaction conditions and predict the structural outcomes of complex synthetic pathways involving this compound. Such tools accelerate the discovery process by identifying promising candidates for further experimental validation.

In conclusion, 3 , 3 - Dim ethyl - 2 - ( prop - 2 - en o xy m ethyl ) but ano ic ac id ( CAS No . 21540 28 - 48 - 3 ) stands out as a versatile compound with broad applications across multiple scientific disciplines . Its unique structural features , coupled with its synthetic accessibility , position it as a key intermediate in pharmaceutical development , materials science , and biotechnology . As research continues to uncover new possibilities for this compound , its importance is likely to grow further , driving innovation in drug design and material engineering .